Cas no 2172635-24-2 (7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid)

• Product Name: 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid
• CAS No: 2172635-24-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6246444
• PubChem ID: 165747954
• Update Time: 2025-10-15

7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid
• 2172635-24-2
• 7-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]heptanoic acid
• EN300-1492271

• Inchi： 1S/C26H30N2O5/c29-24(27-16-8-2-1-3-15-25(30)31)14-9-17-28-26(32)33-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,9-14,23H,1-3,8,15-18H2,(H,27,29)(H,28,32)(H,30,31)/b14-9+
• InChI Key： NIQMNAZAKUNGMB-NTEUORMPSA-N
• SMILES： O(C(NC/C=C/C(NCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid

Recent Advances in the Study of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic Acid (CAS: 2172635-24-2)

In recent years, the compound 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid (CAS: 2172635-24-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid involves a series of well-optimized chemical reactions, leveraging the Fmoc (9-fluorenylmethoxycarbonyl) protecting group strategy, which is widely used in peptide chemistry. Recent studies have focused on improving the yield and purity of this compound, with advancements in solid-phase peptide synthesis (SPPS) techniques playing a pivotal role. Researchers have reported that the incorporation of this molecule into peptide chains enhances stability and bioavailability, making it a valuable tool in the development of novel therapeutic agents.

One of the most notable applications of 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid is its role in the design of prodrugs and targeted drug delivery systems. Its ability to form stable amide bonds with various bioactive molecules allows for the creation of conjugates that can selectively release therapeutic agents at specific sites within the body. Recent in vitro and in vivo studies have demonstrated the efficacy of these conjugates in models of cancer and inflammatory diseases, with minimal off-target effects.

Furthermore, the compound's interaction with cellular receptors and enzymes has been a subject of intense investigation. Structural-activity relationship (SAR) studies have revealed that modifications to the but-2-enamidoheptanoic acid moiety can significantly alter its binding affinity and selectivity. These findings have opened new avenues for the rational design of inhibitors and modulators targeting key pathways in diseases such as diabetes, neurodegenerative disorders, and infectious diseases.

In conclusion, 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidoheptanoic acid (CAS: 2172635-24-2) represents a versatile and highly valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery, with ongoing studies continuing to uncover its full potential. As research progresses, this molecule is expected to play an increasingly important role in the development of next-generation therapeutics.